Cas no 1448122-16-4 (2-ethylsulfanyl-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]benzamide)

• Product Name: 2-ethylsulfanyl-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]benzamide
• CAS No: 1448122-16-4
• MF: C₁₇H₂₁N₃OS₂
• MW: 347.498141050339
• CID: 5920008
• PubChem ID: 71810016
• Update Time: 2025-07-09

2-ethylsulfanyl-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-ethylsulfanyl-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]benzamide
• 2-(ethylthio)-N-(1-(thiazol-2-yl)piperidin-4-yl)benzamide
• 2-(ETHYLSULFANYL)-N-[1-(1,3-THIAZOL-2-YL)PIPERIDIN-4-YL]BENZAMIDE
• 1448122-16-4
• VU0549254-1
• AKOS024567005
• F6446-0609

• Inchi： 1S/C17H21N3OS2/c1-2-22-15-6-4-3-5-14(15)16(21)19-13-7-10-20(11-8-13)17-18-9-12-23-17/h3-6,9,12-13H,2,7-8,10-11H2,1H3,(H,19,21)
• InChI Key： FJVKVBOQFLSICJ-UHFFFAOYSA-N
• SMILES： C(NC1CCN(C2=NC=CS2)CC1)(=O)C1=CC=CC=C1SCC

Computed Properties

• Exact Mass: 347.11260465g/mol
• Monoisotopic Mass: 347.11260465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 98.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on 2-ethylsulfanyl-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]benzamide

Recent Advances in the Study of 2-ethylsulfanyl-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]benzamide (CAS: 1448122-16-4)

The compound 2-ethylsulfanyl-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]benzamide (CAS: 1448122-16-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This small molecule, characterized by its unique thiazole and piperidine moieties, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. Recent research has focused on its role as a modulator of specific biological targets, with promising implications for drug development.

One of the key areas of investigation has been the compound's interaction with protein kinases, a class of enzymes critical to cellular signaling pathways. Preliminary in vitro studies have demonstrated that 2-ethylsulfanyl-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]benzamide exhibits selective inhibitory activity against certain kinase isoforms, suggesting its potential as a lead compound for the development of targeted kinase inhibitors. These findings are particularly relevant in the context of cancer therapy, where dysregulated kinase activity is a common feature of many malignancies.

Further structural-activity relationship (SAR) studies have explored modifications to the benzamide and thiazole components of the molecule to optimize its binding affinity and selectivity. Computational modeling and X-ray crystallography data have provided valuable insights into the molecular interactions between the compound and its target proteins, facilitating the design of more potent derivatives. Recent publications have highlighted several analogs with improved pharmacokinetic properties, including enhanced metabolic stability and oral bioavailability.

In addition to its kinase-modulating properties, emerging evidence suggests that 2-ethylsulfanyl-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]benzamide may also interact with G-protein coupled receptors (GPCRs) involved in neurological disorders. Animal studies have shown promising results in models of neuropathic pain and neurodegenerative diseases, although the exact mechanism of action remains to be fully elucidated. These findings open new avenues for the repurposing of this compound in central nervous system (CNS) drug development.

The synthesis and scale-up of 2-ethylsulfanyl-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]benzamide have also been addressed in recent process chemistry studies. Novel synthetic routes have been developed to improve yield and purity while reducing the environmental impact of production. These advancements are crucial for enabling further preclinical evaluation and potential clinical translation of this compound and its derivatives.

As research progresses, the safety profile of 2-ethylsulfanyl-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]benzamide is being systematically evaluated through comprehensive toxicology studies. Initial data indicate a favorable therapeutic window, with minimal off-target effects at pharmacologically relevant concentrations. However, further investigations are needed to fully assess its long-term safety and potential drug-drug interactions.

In conclusion, the growing body of research on 2-ethylsulfanyl-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]benzamide (CAS: 1448122-16-4) underscores its potential as a versatile scaffold for drug discovery. Its dual activity against kinase targets and GPCRs, combined with its tractable chemical structure for optimization, positions this compound as a promising candidate for the development of novel therapeutics in oncology and neurology. Continued research efforts are expected to further unravel its therapeutic potential and accelerate its translation into clinical applications.